Cas no 866131-27-3 (1-(4-methylphenyl)-3-[2-(methylsulfanyl)pyrimidin-4-yl]-1,4-dihydropyridazin-4-one)

• Product Name: 1-(4-methylphenyl)-3-[2-(methylsulfanyl)pyrimidin-4-yl]-1,4-dihydropyridazin-4-one
• CAS No: 866131-27-3
• MF: C₁₆H₁₄N₄OS
• MW: 310.373561382294
• CID: 5270874
• Update Time: 2025-06-14

1-(4-methylphenyl)-3-[2-(methylsulfanyl)pyrimidin-4-yl]-1,4-dihydropyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)-3-[2-(methylsulfanyl)pyrimidin-4-yl]-1,4-dihydropyridazin-4-one

• Inchi： 1S/C16H14N4OS/c1-11-3-5-12(6-4-11)20-10-8-14(21)15(19-20)13-7-9-17-16(18-13)22-2/h3-10H,1-2H3
• InChI Key： NECJBLRIDPENKU-UHFFFAOYSA-N
• SMILES： C1(C2C=CN=C(SC)N=2)=NN(C2=CC=C(C)C=C2)C=CC1=O

Additional information on 1-(4-methylphenyl)-3-[2-(methylsulfanyl)pyrimidin-4-yl]-1,4-dihydropyridazin-4-one

Comprehensive Overview of 1-(4-methylphenyl)-3-[2-(methylsulfanyl)pyrimidin-4-yl]-1,4-dihydropyridazin-4-one (CAS No. 866131-27-3)

The compound 1-(4-methylphenyl)-3-[2-(methylsulfanyl)pyrimidin-4-yl]-1,4-dihydropyridazin-4-one, identified by its CAS number 866131-27-3, is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrimidine core linked to a dihydropyridazinone moiety, has garnered attention for its versatile applications in drug discovery and material science. Researchers are increasingly exploring its role as a kinase inhibitor or ligand in targeted therapies, aligning with the growing demand for precision medicine.

In recent years, the scientific community has shown heightened interest in small-molecule modulators like 866131-27-3, particularly due to their potential in addressing chronic inflammatory diseases and metabolic disorders. The compound's methylsulfanyl-pyrimidine segment is structurally analogous to several FDA-approved drugs, making it a valuable scaffold for structure-activity relationship (SAR) studies. Computational chemists frequently incorporate this molecule in virtual screening workflows, leveraging its balanced lipophilicity and hydrogen-bonding capacity for lead optimization.

The synthesis of CAS 866131-27-3 typically involves multi-step reactions, including Pd-catalyzed cross-coupling between halogenated pyrimidines and functionalized dihydropyridazinones. Its 4-methylphenyl substituent enhances metabolic stability—a critical factor in drug development pipelines. Analytical characterization via LC-MS and NMR spectroscopy confirms its high purity (>98%), meeting the stringent requirements of preclinical studies. Notably, the compound's photophysical properties have also been investigated for potential use in organic electronics, reflecting the interdisciplinary nature of modern chemical research.

From an industrial perspective, 1-(4-methylphenyl)-3-[2-(methylsulfanyl)pyrimidin-4-yl]-1,4-dihydropyridazin-4-one is often discussed in the context of green chemistry innovations. Manufacturers are optimizing solvent-free synthetic routes to reduce environmental impact, responding to the pharmaceutical industry's push toward sustainable practices. Patent databases reveal its inclusion in compositions targeting age-related macular degeneration (AMD) and autoimmune conditions, though clinical data remains proprietary. The compound's molecular weight (MW 298.36 g/mol) and cLogP (~2.8) place it within the desirable range for blood-brain barrier permeability, expanding its therapeutic relevance.

Emerging trends in AI-driven drug discovery have further amplified interest in this chemical entity. Machine learning models trained on pyridazinone derivatives frequently identify 866131-27-3 as a promising candidate for fragment-based drug design. Its crystalline form exhibits favorable thermal stability (decomposition >200°C), making it suitable for formulation development. Academic laboratories routinely procure this compound from specialty suppliers for high-throughput screening (HTS) campaigns against protein targets like JAK kinases or PI3K isoforms.

Quality control protocols for CAS 866131-27-3 emphasize HPLC purity analysis and residual solvent testing, ensuring compliance with ICH guidelines. The methylsulfanyl group serves as a strategic handle for further derivatization through oxidation or nucleophilic substitution, enabling library expansion in combinatorial chemistry. Recent publications highlight its utility in constructing bifunctional linkers for proteolysis-targeting chimeras (PROTACs), a cutting-edge modality in targeted protein degradation therapeutics.

In material science applications, the π-conjugated system of this molecule contributes to interesting charge transport properties. Researchers have incorporated it into organic semiconductor layers for thin-film transistors, capitalizing on its electron-deficient pyrimidine ring. Such interdisciplinary applications demonstrate how 866131-27-3 bridges traditional medicinal chemistry with emerging technologies, fulfilling the demand for multifunctional building blocks in contemporary research.